Cas no 56470-76-9 (2-Propylcycloheptan-1-ol)

• Product Name: 2-Propylcycloheptan-1-ol
• CAS No: 56470-76-9
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 5692352
• PubChem ID: 23148854
• Update Time: 2024-03-01

2-Propylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cycloheptanol, 2-propyl-
• EN300-1636372
• 56470-76-9
• AKOS011020326
• 2-propylcycloheptan-1-ol
• SCHEMBL4845315
• 2-Propylcycloheptan-1-ol

• Inchi： 1S/C10H20O/c1-2-6-9-7-4-3-5-8-10(9)11/h9-11H,2-8H2,1H3
• InChI Key： KMPSSDSUAVOCMD-UHFFFAOYSA-N
• SMILES： C1(O)CCCCCC1CCC

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.891±0.06 g/cm3(Predicted)
• Boiling Point: 223.0±8.0 °C(Predicted)
• pka: 15.33±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives